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Compound of Interest

Compound Name: 2-Nitro-2-phenylindene-1,3-dione

Cat. No.: B11988797 Get Quote

Essential Safety and Handling Guide for 2-Nitro-
2-phenylindene-1,3-dione
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Nitro-2-phenylindene-1,3-dione and its analogs. The following procedures are based on

available safety data for similar compounds, such as 2-[(2-Nitrophenyl)methylene]-1H-indene-

1,3(2H)-dione, and are intended to ensure the safety of laboratory personnel.

Hazard Identification and Classification
2-[(2-Nitrophenyl)methylene]-1H-indene-1,3(2H)-dione is classified with the following

hazards[1]:

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

single exposure (Respiratory

system)

Category 3
H335: May cause respiratory

irritation[1]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure.[1] The following

table outlines the required PPE for handling this chemical.

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[2]

To protect against chemical

splashes that can cause

serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[3][4] A

lab coat or chemical-resistant

apron.

To prevent skin contact which

can cause irritation.[1]

Disposable clothing is often

preferred.[2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1] If ventilation is inadequate,

a NIOSH-approved respirator

with an organic vapor cartridge

and a particulate filter (e.g.,

OV/P100) may be necessary.

[2]

To avoid inhalation of dust or

fumes, which may cause

respiratory irritation.[1]

Foot Protection
Closed-toe shoes, preferably

safety shoes.

To protect feet from spills and

falling objects.[3]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is essential to minimize risk.

Preparation:

Read and understand the Safety Data Sheet (SDS) for 2-[(2-Nitrophenyl)methylene]-1H-

indene-1,3(2H)-dione before starting any work.[5]
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Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.[1]

Don all required personal protective equipment as detailed in the table above.[1]

Handling:

Conduct all work with the solid or solutions of the compound within a certified chemical fume

hood to maintain low airborne concentrations.[1]

Avoid generating dust.[5]

Wash hands thoroughly after handling the material, before breaks, and at the end of the

workday.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[1]

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container, away

from incompatible substances and sources of ignition.[1]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Prevent further spread of the spill. For larger spills, cover drains to prevent the

material from entering waterways.

Clean-up: Wearing appropriate PPE, absorb the spill with an inert material, or carefully

sweep up the solid material and place it into a suitable, labeled container for disposal.[1]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste as hazardous material according to local regulations.[1]
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First Aid Measures:

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If feeling unwell, call a poison center or doctor.[1]

If on Skin: Immediately wash the affected area with plenty of soap and water. If skin irritation

occurs, seek medical advice.[1] Remove and wash contaminated clothing before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Swallowed: Clean the mouth with water. Get medical attention if symptoms occur.[5]

Disposal Plan
All waste containing 2-Nitro-2-phenylindene-1,3-dione must be treated as hazardous waste.

Collection: Collect all waste material, including contaminated PPE and cleaning materials, in

a clearly labeled, sealed container.

Storage: Store the waste container in a designated, secure area.

Disposal: Dispose of the contents and the container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not allow the product to enter

drains or waterways.[1]

Visual Workflow: Chemical Spill Response

Immediate Actions Assessment & Preparation Containment & Cleanup Final Steps

Chemical Spill Occurs Evacuate Area Alert Supervisor & Safety Officer Assess Spill Size & Hazard Don Appropriate PPE Contain the Spill Absorb/Neutralize Collect Waste Decontaminate Area & Equipment Dispose of Hazardous Waste Document the Incident

Click to download full resolution via product page

Caption: A workflow diagram for responding to a chemical spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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